Cas no 886851-53-2 (Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro-)

Technical Introduction: Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro- is a specialized heterocyclic building block featuring a reactive carbonyl chloride group and a bromo substituent. Its fused thienodioxin core offers unique electronic properties, making it valuable for synthesizing conjugated polymers, organic semiconductors, and pharmacologically active compounds. The bromo group facilitates further functionalization via cross-coupling reactions, while the acyl chloride moiety enables efficient amidation or esterification. This compound is particularly useful in materials science and medicinal chemistry due to its structural rigidity and versatility in derivatization. High purity and stability ensure consistent performance in demanding synthetic applications.
Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro- structure
886851-53-2 structure
Product Name:Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro-
CAS No:886851-53-2
MF:C7H4BrClO3S
MW:283.526859283447
MDL:MFCD08690305
CID:719695
Update Time:2025-05-27

Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro-
    • 5-bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-7-carbonyl chloride
    • 7-Bromo-2,3-dihydrothieno[3,4-b]-[1,4]dioxine-5-carbonyl chloride
    • 7-BROMO-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXINE-5-CARBONYL CHLORIDE 90
    • 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride
    • 7-bromo-2H,3H-thieno[3,4-b][1,4]dioxine-5-carbonyl chloride
    • Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride,7-bromo-2,3-dihydro
    • 7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride 90%
    • 7-Bromo-2
    • Thieno[3,4-b]-1,4-dioxin-5-carbonyl chloride, 7-bromo-2,3-dihydro-
    • MDL： MFCD08690305
    • Inchi： 1S/C7H4BrClO3S/c8-6-4-3(11-1-2-12-4)5(13-6)7(9)10/h1-2H2
    • InChI Key： JUWLFXZZOQUASX-UHFFFAOYSA-N
    • SMILES： C(Cl)(C1=C2OCCOC2=C(Br)S1)=O

Computed Properties

  • Exact Mass: 281.87500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.884
  • Melting Point: 74.5-76.5
  • Boiling Point: 370.4°C at 760 mmHg
  • Flash Point: 177.8°C
  • Refractive Index: 1.627
  • PSA: 63.77000
  • LogP: 2.66080

Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro- Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material Identification： C

Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 7-bromo-2,3-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR8642-1g
7-Bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride
 886851-53-2 90%
1g
 £170.00 2025-02-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_518962-1g
7-bromo-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride
 886851-53-2 nan
1g
 ¥3520.00 2025-04-12

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